Cas no 1807255-84-0 (Ethyl 4-cyano-2-methoxy-6-methylbenzoate)

• Product Name: Ethyl 4-cyano-2-methoxy-6-methylbenzoate
• CAS No: 1807255-84-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5004105
• Update Time: 2025-05-21

Ethyl 4-cyano-2-methoxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-methoxy-6-methylbenzoate

• Inchi： 1S/C12H13NO3/c1-4-16-12(14)11-8(2)5-9(7-13)6-10(11)15-3/h5-6H,4H2,1-3H3
• InChI Key： GOTVXRZPUXPRKB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(C)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-methoxy-6-methylbenzoate

Ethyl 4-Cyano-2-Methoxy-6-Methylbenzoate: A Comprehensive Overview

Ethyl 4-cyano-2-methoxy-6-methylbenzoate, with the CAS number 1807255-84-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoate ester group with substituents at positions 2, 4, and 6 on the aromatic ring. Specifically, the substituents include a methoxy group (-OCH3) at position 2, a cyano group (-CN) at position 4, and a methyl group (-CH3) at position 6. These functional groups contribute to the compound's reactivity, stability, and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 4-cyano-2-methoxy-6-methylbenzoate. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound with high yield and purity. The presence of electron-donating groups like the methoxy and methyl groups facilitates these reactions by activating the aromatic ring toward nucleophilic attack. The cyano group, on the other hand, introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in subsequent transformations.

The biological activity of Ethyl 4-cyano-2-methoxy-6-methylbenzoate has been a focal point of recent studies. Preclinical experiments have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. The methoxy group is known to enhance bioavailability and reduce toxicity, making it a promising candidate for drug delivery systems. Additionally, the cyano group imparts lipophilicity to the molecule, which is crucial for crossing biological membranes and targeting specific cellular pathways.

In the realm of materials science, Ethyl 4-cyano-2-methoxy-6-methylbenzoate has been explored as a precursor for advanced polymers and liquid crystals. The compound's rigid aromatic core and functional substituents make it an ideal building block for constructing materials with tailored mechanical and electronic properties. Recent studies have highlighted its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation.

The environmental impact of Ethyl 4-cyano-2-methoxy-6-methylbenzoate has also been evaluated in recent research. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for applications in agrochemicals and industrial chemicals where environmental sustainability is a key concern.

Looking ahead, Ethyl 4-cyano-2-methoxy-6-methylbenzoate holds immense potential for further exploration in both academic and industrial settings. Its unique combination of functional groups offers a platform for developing novel drugs, advanced materials, and sustainable chemical processes. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.